1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride

• IUPAC Name: 1-(4-benzylpiperazin-1-yl)-3-(2-methylphenoxy)propan-2-ol;dihydrochloride
• InChI: InChI=1S/C21H28N2O2.2ClH/c1-18-7-5-6-10-21(18)25-17-20(24)16-23-13-11-22(12-14-23)15-19-8-3-2-4-9-19;;/h2-10,20,24H,11-17H2,1H3;2*1H
• InChI Key: VCFKWAPMOBHKEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(CN2CCN(CC2)CC3=CC=CC=C3)O.Cl.Cl
• Molecular Formula: C21H30Cl2N2O2
• Molecular Weight: 413.4 g/mol

Description

1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride, also known as BRL 37344, is a selective β3-adrenoceptor agonist. It was first synthesized in 1989 by researchers at GlaxoSmithKline. Since then, it has been used extensively in scientific research to investigate the physiological effects of β3-adrenoceptor activation.

Mechanism of Action

1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride 37344 selectively activates β3-adrenoceptors, leading to an increase in cyclic AMP (cAMP) production. This increase in cAMP activates protein kinase A (PKA), which in turn activates lipases and uncoupling protein 1 (UCP1). Lipases break down stored triglycerides into free fatty acids, which can be used for energy production. UCP1 uncouples oxidative phosphorylation from ATP synthesis, leading to an increase in heat production (thermogenesis).
Biochemical and Physiological Effects:
This compound 37344 has been shown to increase lipolysis and thermogenesis in animal models. It has also been shown to increase glucose uptake in skeletal muscle and brown adipose tissue. Additionally, this compound 37344 has been shown to improve insulin sensitivity in obese mice.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride 37344 in lab experiments is its selectivity for β3-adrenoceptors. This allows researchers to specifically investigate the physiological effects of β3-adrenoceptor activation without the confounding effects of other adrenoceptor subtypes. However, one limitation of using this compound 37344 is its relatively short half-life in vivo, which may limit its usefulness in certain experiments.

Future Directions

There are several potential future directions for research involving 1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride 37344. One area of interest is the role of β3-adrenoceptors in the regulation of energy balance and obesity. Another area of interest is the potential therapeutic use of β3-adrenoceptor agonists in the treatment of metabolic disorders such as type 2 diabetes and obesity. Additionally, further investigation into the molecular mechanisms underlying β3-adrenoceptor signaling could lead to the development of more selective and potent agonists.

Scientific Research Applications

1-(4-benzyl-1-piperazinyl)-3-(2-methylphenoxy)-2-propanol dihydrochloride 37344 has been used extensively in scientific research to investigate the physiological effects of β3-adrenoceptor activation. β3-adrenoceptors are primarily found in adipose tissue and play a role in the regulation of lipolysis and thermogenesis. This compound 37344 has been shown to increase lipolysis and thermogenesis in animal models, making it a useful tool for investigating the role of β3-adrenoceptors in these processes.